Cas no 34691-05-9 (Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI))

Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI) structure
34691-05-9 structure
Product Name:Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI)
CAS No:34691-05-9
MF:C7H18NO3P
MW:195.196483135223
CID:316401
PubChem ID:3082402
Update Time:2025-04-19

Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI)
    • 2-(butylamino)propan-2-ylphosphonic acid
    • DTXSID50188246
    • (1-(Butylamino)-1-methylethyl)phosphonic acid
    • 1-(n-Butylamino)-1-methylophosphorous acid
    • SCHEMBL3849555
    • butaphosphane
    • [1-(butylamino)-1-methylethyl]-phosphonic acid
    • Phosphonic acid, (1-(butylamino)-1-methylethyl)-
    • Butaphosphone
    • (2-(butylamino)-2-propanyl)phosphonic acid
    • 34691-05-9
    • Inchi: 1S/C7H18NO3P/c1-4-5-6-8-7(2,3)12(9,10)11/h8H,4-6H2,1-3H3,(H2,9,10,11)
    • InChI Key: VNEJPLLPMHBPNK-UHFFFAOYSA-N
    • SMILES: P(C(C)(C)NCCCC)(=O)(O)O

Computed Properties

  • Exact Mass: 195.10254
  • Monoisotopic Mass: 195.10243043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.56
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司